Cas no 627522-64-9 (1,2-Ethanediamine, N-(3,3-diphenylpropyl)-N'-(3-phenylpropyl)-)
627522-64-9 structure
Product Name:1,2-Ethanediamine, N-(3,3-diphenylpropyl)-N'-(3-phenylpropyl)-
CAS No:627522-64-9
MF:C26H32N2
MW:372.545686721802
CID:432877
PubChem ID:16076562
Update Time:2025-04-19
1,2-Ethanediamine, N-(3,3-diphenylpropyl)-N'-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediamine, N-(3,3-diphenylpropyl)-N'-(3-phenylpropyl)-
- N'-(3,3-diphenylpropyl)-N-(3-phenylpropyl)ethane-1,2-diamine
- DTXSID70581912
- 627522-64-9
- N~1~-(3,3-Diphenylpropyl)-N~2~-(3-phenylpropyl)ethane-1,2-diamine
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- Inchi: 1S/C26H32N2/c1-4-11-23(12-5-1)13-10-19-27-21-22-28-20-18-26(24-14-6-2-7-15-24)25-16-8-3-9-17-25/h1-9,11-12,14-17,26-28H,10,13,18-22H2
- InChI Key: RRDLEDLMUOABTN-UHFFFAOYSA-N
- SMILES: N(CCNCCCC1C=CC=CC=1)CCC(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 372.25676
- Monoisotopic Mass: 372.256549029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 12
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
1,2-Ethanediamine, N-(3,3-diphenylpropyl)-N'-(3-phenylpropyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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